Cas no 32487-67-5 (4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 32487-67-5
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4770395
• PubChem ID: 76847158
• Update Time: 2026-02-26

4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine
• 1h-pyrazolo[4,3-c]pyridine,4-chloro-1,3-dimethyl-
• 4-CHLORO-1,3-DIMETHYLPYRAZOLO[4,3-C]PYRIDINE
• E88516
• MFCD27994687
• PS-20680
• SY324223
• 32487-67-5
• 4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C8H8ClN3/c1-5-7-6(12(2)11-5)3-4-10-8(7)9/h3-4H,1-2H3
• InChI Key： TWGORZXNZGAZDE-UHFFFAOYSA-N
• SMILES： ClC1C2C(C)=NN(C)C=2C=CN=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine

4-Chloro-1,3-Dimethyl-1H-Pyrazolo[4,3-C]Pyridine: A Comprehensive Overview

4-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine, also known by its CAS number 32487-67-5, is a heterocyclic aromatic compound with significant applications in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential biological activities. The molecule features a pyrazole ring fused to a pyridine ring, with substituents at positions 1 and 3 of the pyrazole ring being methyl groups and a chlorine atom at position 4 of the pyridine ring.

The synthesis of 4-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine involves a series of carefully designed reactions that exploit the reactivity of heterocyclic systems. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production in industrial settings.

In terms of biological activity, 4-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine has shown promise as a potential lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory properties by inhibiting COX-2 enzyme activity. This makes it a candidate for developing treatments for conditions such as arthritis and neurodegenerative diseases.

The structural versatility of pyrazolopyridines allows for further functionalization to explore their pharmacological profiles. By introducing different substituents at various positions on the ring system, researchers can tailor the compound's solubility, bioavailability, and selectivity for specific targets. For instance, substituting the chlorine atom with other halogens or electron-withdrawing groups has been shown to enhance binding affinity to certain receptors.

In addition to its pharmacological applications, 4-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine has also found use in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. Recent research has explored its potential as an electron transport material in organic light-emitting diodes (OLEDs). The compound's ability to facilitate efficient charge transport could contribute to the development of more efficient and stable OLED devices.

The environmental impact and toxicity profile of CAS No 32487-67-5 are critical considerations for its safe handling and application. Studies have shown that it exhibits low acute toxicity in animal models; however, long-term exposure effects require further investigation. Regulatory agencies recommend adhering to standard safety protocols when working with this compound to minimize occupational hazards.

In conclusion, 4-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential as a drug candidate and material for organic electronics underscores its importance in modern chemistry. As research progresses, this compound is expected to unlock new opportunities across various scientific domains.